Cas no 68227-69-0 (o-Aminophenylbenzenesulfonate)
o-Aminophenylbenzenesulfonate structure
Product Name:o-Aminophenylbenzenesulfonate
CAS No:68227-69-0
MF:C12H11NO3S
MW:249.285641908646
CID:58731
PubChem ID:24878410
Update Time:2025-04-18
o-Aminophenylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminobenzenesulfonic Acid Phenyl Ester
- Phenyl-2-aminobenzenesulfonate
- o-Aminobenzene sulfonic acid phenyl ester
- phenyl 2-aminobenzenesulfonate
- 2- Aminobenzene sulfonic acid phenyl ester
- Phenyl o-aminobenzenesulphonate
- DTXSID1071294
- EINECS 269-381-0
- NS00036498
- W-104684
- Benzenesulfonic acid, 2-amino-, phenyl ester
- PHENYL-2-AMINOBENZENESULFONATE97
- SCHEMBL534724
- Phenyl-2-aminobenzenesulfonate, 97%
- 68227-69-0
- FT-0641170
- Orthanilic acid phenyl ester
- AKOS015897334
- DTXCID1045744
- DELFPZLNAZAZRE-UHFFFAOYSA-N
- DB-055124
- o-Aminophenylbenzenesulfonate
-
- MDL： MFCD03093960
- Inchi： 1S/C12H11NO3S/c13-11-8-4-5-9-12(11)17(14,15)16-10-6-2-1-3-7-10/h1-9H,13H2
- InChI Key： DELFPZLNAZAZRE-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1N)(=O)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 249.04600
- Monoisotopic Mass: 249.045964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
Experimental Properties
- Color/Form: Light gray yellow powder
- Density: 1.344
- Melting Point: 70-73 °C (lit.)
- Boiling Point: 435 ºC at 760 mmHg
- Flash Point: 216.9 ºC
- Refractive Index: 1.626
- PSA: 77.77000
- LogP: 3.69850
o-Aminophenylbenzenesulfonate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
o-Aminophenylbenzenesulfonate Customs Data
- Customs Data：
Canadacustoms code:
2921420000Summary:
HS: 2921420000 Aniline derivatives and their salts
o-Aminophenylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O292575-100mg |
o-Aminophenylbenzenesulfonate |
68227-69-0 | 100mg |
$ 235.00 | 2022-06-03 | ||
| TRC | O292575-250mg |
o-Aminophenylbenzenesulfonate |
68227-69-0 | 250mg |
$ 485.00 | 2022-06-03 | ||
| TRC | O292575-500mg |
o-Aminophenylbenzenesulfonate |
68227-69-0 | 500mg |
$ 770.00 | 2022-06-03 | ||
| A2B Chem LLC | AB78270-1g |
Phenyl-2-aminobenzenesulfonate |
68227-69-0 | 97% | 1g |
$60.00 | 2024-04-19 | |
| A2B Chem LLC | AB78270-5g |
Phenyl-2-aminobenzenesulfonate |
68227-69-0 | 97% | 5g |
$230.00 | 2024-04-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-236369-5g |
Phenyl-2-aminobenzenesulfonate, |
68227-69-0 | 5g |
￥196.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-338365-10g |
o-Aminobenzene sulfonic acid phenyl ester, |
68227-69-0 | 10g |
￥4212.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236369-5 g |
Phenyl-2-aminobenzenesulfonate, |
68227-69-0 | 5g |
￥196.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-338365-10 g |
o-Aminobenzene sulfonic acid phenyl ester, |
68227-69-0 | 10g |
￥4,212.00 | 2023-07-11 | ||
| 1PlusChem | 1P003U66-1g |
Phenyl-2-aminobenzenesulfonate |
68227-69-0 | 97% | 1g |
$93.00 | 2025-02-20 |
o-Aminophenylbenzenesulfonate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:68227-69-0)2-氨基苯磺酸苯酯
Order Number:LE26331394
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:55
Price ($):discuss personally
Email:18501500038@163.com
o-Aminophenylbenzenesulfonate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:68227-69-0)2-氨基苯磺酸苯酯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry